Cas no 91423-84-6 (Hexanoic acid, 2-bromo-, (2S)-)

• Product Name: Hexanoic acid, 2-bromo-, (2S)-
• CAS No: 91423-84-6
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 787705
• PubChem ID: 6994463
• Update Time: 2025-04-19

Hexanoic acid, 2-bromo-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-bromo-, (2S)-
• (S)-2-Bromohexanoic acid
• 91423-84-6
• UNII-QZ8V98WONG
• 2-Bromohexanoic acid, (S)-
• HZTPKMIMXLTOSK-YFKPBYRVSA-N
• (2S)-2-bromohexanoic acid
• 2-Bromocapronic acid, (-)-
• SCHEMBL1732697
• QZ8V98WONG
• DTXSID80238561
• Q27287574

• Inchi： 1S/C6H11BrO2/c1-2-3-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： HZTPKMIMXLTOSK-YFKPBYRVSA-N
• SMILES： Br[C@H](C(=O)O)CCCC

Computed Properties

• Exact Mass: 193.99424g/mol
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids